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Compound of Interest

Compound Name: BiP inducer X

CAS No.: 101714-41-4

Cat. No.: B1667539

Get Quote

Introduction

Thapsigargin is a potent and specific, non-competitive inhibitor of the sarco/endoplasmic

reticulum Ca2+-ATPase (SERCA) pump.[1][2][3] Derived from the plant Thapsia garganica, this

sesquiterpene lactone is a valuable tool for researchers studying cellular calcium homeostasis

and endoplasmic reticulum (ER) stress.[2][4] By blocking the SERCA pump, thapsigargin

prevents the reuptake of cytosolic calcium into the ER, leading to the depletion of ER calcium

stores and a subsequent rise in intracellular calcium levels.[2][5] This disruption of calcium

homeostasis is a primary trigger for the Unfolded Protein Response (UPR), a cellular stress

response aimed at restoring ER function. A key component of the UPR is the upregulation of

ER chaperone proteins, most notably the 78-kDa glucose-regulated protein (GRP78), also

known as Binding-immunoglobulin Protein (BiP).

Mechanism of Action

Thapsigargin's primary molecular target is the SERCA pump, which it inhibits with high potency.

[1][3] This inhibition leads to a cascade of cellular events, making it a reliable inducer of the

UPR and, consequently, BiP expression. The depletion of ER calcium stores causes misfolding
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of newly synthesized proteins, which are then recognized by sensor proteins in the ER

membrane, initiating the UPR.[5] This signaling cascade results in the increased transcription

and translation of UPR target genes, including BiP.

Recommended Concentrations for In Vitro Studies
The optimal concentration of thapsigargin for in vitro studies can vary significantly depending

on the cell type, experimental duration, and the specific endpoint being measured. It is always

recommended to perform a dose-response experiment to determine the ideal concentration for

your specific model.

Cell Line/Type
Concentration
Range

Treatment
Duration

Observed
Effect

Reference

Human

Neuroblastoma

(SH-SY5Y)

0.05 nM - 20 µM 5 minutes

Induction of

intracellular

calcium transient

[1]

HeLa Cells 2 nM 16 hours
Induction of ER

stress markers
[4]

Hepatocellular

Carcinoma

(HepG2)

25 nM - 200 nM 24 hours

Induction of ER

stress/UPR

genes

[6]

Adrenocortical

Carcinoma (SW-

13, NCI-H295R)

0.5 µM - 16 µM 48 hours

Decreased cell

viability,

increased

apoptosis

[7]

Prostate Cancer

(LNCaP, PC3)
0.1 µM 6 - 48 hours

Upregulation of

UPR markers
[5]

Human

Chondrocyte

(C28/I2)

10 µM Not Specified

Increased

expression of

BiP and other ER

stress markers

[8]

General Use 2 nM - 2000 nM 0.5 - 24 hours
Varies depending

on desired effect
[4]
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Experimental Protocols
1. Preparation of Thapsigargin Stock Solution

Thapsigargin is typically supplied as a lyophilized powder.[4]

Reconstitution: To prepare a stock solution (e.g., 1.25 mM), reconstitute 1 mg of thapsigargin

in 1.23 ml of high-quality, anhydrous DMSO.[4] Mix thoroughly by vortexing until the powder

is completely dissolved.

Storage: Store the stock solution in aliquots at -20°C to avoid repeated freeze-thaw cycles.

Protect from light.[4] The reconstituted chemical is generally stable for at least one week

when stored at -20°C.[4]

2. General Protocol for Induction of BiP Expression in Cell Culture

This protocol provides a general guideline for treating adherent cells with thapsigargin to

induce BiP expression.

Cell Seeding: Plate cells in appropriate culture vessels and allow them to adhere and reach

the desired confluency (typically 70-80%).

Preparation of Working Solution: Dilute the thapsigargin stock solution to the desired final

concentration in pre-warmed, complete cell culture medium. It is crucial to mix the working

solution thoroughly.

Treatment: Remove the existing culture medium from the cells and replace it with the

medium containing the desired concentration of thapsigargin.

Incubation: Incubate the cells for the desired period (e.g., 6, 12, or 24 hours) under standard

cell culture conditions (e.g., 37°C, 5% CO2).

Cell Lysis and Analysis: Following incubation, wash the cells with ice-cold PBS and lyse

them using an appropriate lysis buffer for downstream analysis, such as Western blotting or

RT-qPCR, to assess BiP expression levels.
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Signaling Pathway of Thapsigargin-Induced UPR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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